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Compound of Interest

Compound Name: Ethyl acetamidocyanoacetate

Cat. No.: B146813 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity chemical intermediates is a critical first step in the journey of discovery. Ethyl
acetamidocyanoacetate (CAS No. 4977-62-2), a versatile organic compound, serves as a

pivotal building block in the synthesis of a wide array of bioactive molecules and

pharmaceutical agents.[1][2] Its unique structure, which incorporates an acetamido group and a

cyanoacetate moiety, makes it a valuable precursor for creating complex molecular

architectures, including amino acid derivatives and heterocyclic compounds.[1][2] This guide

provides an in-depth overview of commercial suppliers, technical specifications, and key

applications of high-purity Ethyl acetamidocyanoacetate.

Commercial Suppliers and Specifications
Sourcing high-purity Ethyl acetamidocyanoacetate is essential for ensuring the reliability and

reproducibility of experimental results. Several reputable chemical suppliers offer this

compound, often with detailed specifications to meet the stringent requirements of

pharmaceutical and scientific research. The following table summarizes the key quantitative

data from a selection of commercial suppliers.
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Supplier
Purity
Specificatio
n

Form/Appe
arance

Molecular
Weight (
g/mol )

CAS
Number

Additional
Notes

Chem-Impex ≥ 98% (GC)

White

crystalline

solid

170.2 4977-62-2

Storage

recommende

d at 0-8 °C.[1]

SRIRAMCHE

M

≥98%

(typical)

Colorless to

pale yellow

liquid or solid

172.15 4977-62-2

Offers

comprehensi

ve

documentatio

n including

COA, NMR,

HPLC, and

LC-MS data.

[2]

CHEMLYTE

SOLUTIONS

Pharmaceutic

al Grade/99%

White to off-

white powder,

crystals

170.17 4977-62-2

A China-

based

manufacturer.

[3]

Thermo

Scientific
98% - 170.17 4977-62-2

Melting point

specified at

128°C to

130°C.[4]

Sigma-

Aldrich
97% Powder 170.17 4977-62-2

Described as

white to off-

white in color.

Core Applications in Drug Development and Organic
Synthesis
Ethyl acetamidocyanoacetate is a key intermediate in a variety of synthetic pathways due to

its reactive nature.[1] Its ability to participate in diverse chemical reactions, such as nucleophilic

substitutions and cycloadditions, makes it a valuable tool for synthetic chemists.[1]
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Key application areas include:

Pharmaceutical Synthesis: The compound is a crucial intermediate in the production of

various pharmaceuticals. It has been notably explored in the synthesis of anti-inflammatory

and analgesic agents, highlighting its significance in medicinal chemistry.[1]

Heterocyclic Chemistry: It serves as a precursor for the synthesis of heterocyclic

compounds, which form the core structure of many drugs.[2]

Amino Acid and Peptide Synthesis: Its structure makes it suitable for use as an intermediate

in the synthesis of amino acids and peptides.[2]

Agrochemicals: Beyond pharmaceuticals, it is also utilized in the formulation of

agrochemicals for crop protection.[1]

The following diagram illustrates a generalized workflow for the procurement and application of

Ethyl acetamidocyanoacetate in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and
Application of High-Purity Ethyl Acetamidocyanoacetate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146813#commercial-suppliers-of-high-
purity-ethyl-acetamidocyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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